Cas no 30784-30-6 (Phenol,4-(1,1-dimethylheptyl)-)

• Product Name: Phenol,4-(1,1-dimethylheptyl)-
• CAS No: 30784-30-6
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• MDL: MFCD07780615
• CID: 315887
• PubChem ID: 3015513
• Update Time: 2025-04-23

Phenol,4-(1,1-dimethylheptyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-dimethylheptyl)-
• 4-(2-methyloctan-2-yl)phenol
• 4-(1,1-dimethylheptyl)phenol
• p-(1,1-Dimethylheptyl)phenol
• 30784-30-6
• 4-t-nonylphenol
• DTXSID90184803
• NS00028965
• A902481
• 3VLG3X8TCC
• tert-Nonylphenol, AldrichCPR
• Phenol, 4-(1,1-dimethylheptyl)-
• SCHEMBL678357
• AKOS025293455
• EINECS 250-339-5
• IJWXCYSPVNCDMA-UHFFFAOYSA-N

• MDL： MFCD07780615
• Inchi： 1S/C15H24O/c1-4-5-6-7-12-15(2,3)13-8-10-14(16)11-9-13/h8-11,16H,4-7,12H2,1-3H3
• InChI Key： IJWXCYSPVNCDMA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C)CCCCCC

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.929g/cm3
• Boiling Point: 321.2ºC at 760mmHg
• Flash Point: 165.2ºC
• Refractive Index: 1.499
• PSA: 20.23
• LogP: 4.64020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Phenol,4-(1,1-dimethylheptyl)-

Phenol, 4-(1,1-Dimethylheptyl) - CAS No. 30784-30-6

Phenol, 4-(1,1-dimethylheptyl), also known by its CAS number 30784-30-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of substituted phenols, where the phenolic group is substituted at the para position with a bulky alkyl chain. The structure of this compound is characterized by a benzene ring with a hydroxyl group (-OH) at one position and a 1,1-dimethylheptyl group at the para position. This substitution pattern imparts distinctive chemical and physical properties to the compound.

The synthesis of 4-(1,1-dimethylheptyl)phenol involves various methods, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective synthesis routes. For instance, the use of solid acid catalysts has been reported to enhance the yield and purity of the product. These developments are crucial for industrial applications where large-scale production is required.

In terms of physical properties, Phenol, 4-(1,1-dimethylheptyl) exhibits a high melting point due to the steric hindrance introduced by the bulky substituent. The compound is also relatively stable under normal conditions but can undergo oxidation under specific conditions. Its solubility in organic solvents is higher than in water due to the hydrophobic nature of the alkyl chain.

The applications of this compound are diverse and span across various industries. In the pharmaceutical sector, it has been explored as an intermediate in drug synthesis. Its ability to form stable complexes with metal ions makes it a potential candidate for chelating agents. Additionally, in materials science, it has been utilized as a precursor for polymer synthesis due to its reactive phenolic group.

Recent studies have highlighted the potential of 4-(1,1-dimethylheptyl)phenol in environmental chemistry. Researchers have investigated its role as a stabilizer in emulsions and its ability to enhance biodegradation processes. Furthermore, its use in catalysis has been explored, where it serves as a ligand for transition metal catalysts in various organic reactions.

In conclusion, Phenol, 4-(1,1-dimethylheptyl), with its CAS number 30784-30-6, is a versatile compound with promising applications across multiple fields. Ongoing research continues to uncover new uses and optimize its synthesis methods. As technology advances and new insights emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.